Cas no 5651-89-8 (3-Methyl-phenyl propargyl ether)

• Product Name: 3-Methyl-phenyl propargyl ether
• CAS No: 5651-89-8
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• MDL: MFCD14631202
• CID: 348641
• PubChem ID: 12360518
• Update Time: 2025-05-21

3-Methyl-phenyl propargyl ether Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-3-(2-propynyloxy)-
• 1-methyl-3-prop-2-ynoxybenzene
• AS-63375
• 3-Methyl-phenyl propargyl ether
• 5651-89-8
• CVTRRYVALLYFFO-UHFFFAOYSA-N
• 1-Methyl-3-[(prop-2-yn-1-yl)oxy]benzene
• CS-0258645
• EN300-70708
• W16072
• SCHEMBL4815490
• MFCD14631202
• Z54472997
• AKOS008950587
• 1-methyl-3-(prop-2-yn-1-yloxy)benzene
• 1-methyl-3-(prop-2-ynyloxy)benzene
• DTXSID80494004

• MDL： MFCD14631202
• Inchi： 1S/C10H10O/c1-3-7-11-10-6-4-5-9(2)8-10/h1,4-6,8H,7H2,2H3
• InChI Key： CVTRRYVALLYFFO-UHFFFAOYSA-N
• SMILES： O(CC#C)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on 3-Methyl-phenyl propargyl ether

Comprehensive Overview of 3-Methyl-phenyl propargyl ether (CAS No. 5651-89-8): Properties, Applications, and Industry Insights

3-Methyl-phenyl propargyl ether (CAS 5651-89-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This propargyl ether derivative features a unique molecular structure combining a phenyl ring with a propargyl group, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers increasingly seek this compound due to its role in click chemistry reactions and cross-coupling processes, aligning with the growing demand for efficient synthetic methodologies.

The compound’s CAS number 5651-89-8 serves as a critical identifier in regulatory and safety documentation. Its molecular formula C10H10O and molecular weight 146.19 g/mol are frequently referenced in technical datasheets. Recent studies highlight its utility in designing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents. The 3-methyl substitution on the phenyl ring enhances its stability and reactivity, a feature often exploited in catalyzed transformations.

In the context of green chemistry, 3-Methyl-phenyl propargyl ether has gained attention for its potential in solvent-free reactions and atom-economical synthesis. Industry forums frequently discuss its compatibility with transition-metal catalysts, such as palladium and copper, which are pivotal for Sonogashira couplings. These attributes address the rising interest in sustainable chemical processes, a trending topic in academic and industrial circles.

From a commercial perspective, suppliers of CAS 5651-89-8 emphasize its high purity (>98%) and consistent batch-to-batch quality, meeting the stringent requirements of GMP-certified facilities. Analytical techniques like GC-MS and HPLC are routinely employed to verify its specifications. The compound’s storage conditions (typically 2–8°C under inert atmosphere) and shelf life are common queries among end-users, reflecting practical concerns in supply chain management.

Emerging applications of 3-Methyl-phenyl propargyl ether include its use in polymer modification and surface functionalization, where its alkyne moiety enables covalent bonding with other materials. This aligns with the surge in demand for advanced materials in electronics and coatings. Additionally, its role in peptide conjugation techniques has been explored, catering to the expanding field of bioconjugation in therapeutic development.

Frequently asked questions about 5651-89-8 revolve around its synthetic routes, with Williamson ether synthesis being the most cited method. Patent literature often describes its incorporation into heterocyclic scaffolds, underscoring its importance in medicinal chemistry. Environmental and toxicological profiles of the compound are also key discussion points, particularly for compliance with REACH and other regulatory frameworks.

In summary, 3-Methyl-phenyl propargyl ether (CAS 5651-89-8) stands at the intersection of innovation and practicality, addressing needs across multiple high-growth sectors. Its chemical versatility, coupled with evolving applications, ensures its relevance in both research and industrial settings. As synthetic methodologies advance, this compound is poised to play an even greater role in next-generation chemical solutions.